Cas no 413620-13-0 (2-(1-Methylhydrazino)-4,6-diphenylpyrimidine)

2-(1-Methylhydrazino)-4,6-diphenylpyrimidine is a specialized pyrimidine derivative featuring a methylhydrazino substituent at the 2-position and phenyl groups at the 4- and 6-positions. This compound is of interest in organic synthesis and medicinal chemistry due to its unique structural framework, which may serve as a precursor for heterocyclic modifications or bioactive molecule development. The presence of the methylhydrazino group enhances reactivity, enabling selective functionalization, while the diphenylpyrimidine core contributes to stability and potential π-π stacking interactions. Its well-defined structure makes it suitable for applications in ligand design, catalysis, or as an intermediate in pharmaceutical research. The compound is typically handled under controlled conditions due to its hydrazine-based moiety.
2-(1-Methylhydrazino)-4,6-diphenylpyrimidine structure
413620-13-0 structure
Product Name:2-(1-Methylhydrazino)-4,6-diphenylpyrimidine
CAS No:413620-13-0
MF:C17H16N4
MW:276.335742950439
MDL:MFCD00582852
CID:926909
PubChem ID:791101
Update Time:2025-11-01

2-(1-Methylhydrazino)-4,6-diphenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Methylhydrazinyl)-4,6-diphenylpyrimidine
    • 1-(4,6-diphenylpyrimidin-2-yl)-1-methylhydrazine
    • 2-(1-METHYLHYDRAZIN-1-YL)-4,6-DIPHENYLPYRIMIDINE
    • Cambridge id 5256453
    • C17H16N4
    • 2-(1-methylhydrazino)-4,6-diphenylpyrimidine
    • 1-(4,6-diphenylpyrimidin-2-yl)-1-methyl-hydrazine
    • F83785
    • CS-0364252
    • AB00076899-01
    • SMR000495921
    • 2-(1-Methylhydrazino)-4,6-diphenyl pyrimidine
    • SR-01000201335-1
    • CBDivE_013689
    • SCHEMBL13561140
    • HMS2840C15
    • HMS1580O20
    • DTXSID20355084
    • MFCD00582852
    • CHEMBL1494111
    • SB59349
    • AKOS022184399
    • 413620-13-0
    • CHEMBRDG-BB 5256453
    • SR-01000201335
    • MLS001008367
    • 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine
    • MDL: MFCD00582852
    • Inchi: 1S/C17H16N4/c1-21(18)17-19-15(13-8-4-2-5-9-13)12-16(20-17)14-10-6-3-7-11-14/h2-12H,18H2,1H3
    • InChI Key: TZLATRIAIDVTTD-UHFFFAOYSA-N
    • SMILES: N1C(N(C)N)=NC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 276.137496527g/mol
  • Monoisotopic Mass: 276.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 55Ų

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Additional information on 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine

Comprehensive Overview of 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine (CAS No. 413620-13-0)

2-(1-Methylhydrazino)-4,6-diphenylpyrimidine (CAS No. 413620-13-0) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methylhydrazino and diphenyl substituents, exhibits remarkable potential in modulating biological pathways. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The compound's structural versatility makes it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for pyrimidine-based compounds has surged due to their role in developing kinase inhibitors and anticancer agents. 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine stands out for its ability to interact with key biomolecules, making it a focal point in medicinal chemistry. Its CAS No. 413620-13-0 is frequently searched in scientific databases, reflecting its growing relevance. Additionally, the compound's synthetic accessibility and structural tunability align with the current trend of fragment-based drug design, a hot topic in AI-driven drug discovery.

The diphenylpyrimidine core of this compound is particularly noteworthy for its aromatic stacking interactions, which enhance binding affinity to protein targets. This property is critical in the development of high-throughput screening libraries, a subject of intense interest in pharmaceutical R&D. Moreover, the methylhydrazino moiety introduces a reactive handle for further derivatization, enabling the creation of tailored analogs with improved pharmacokinetic profiles. Such features are often highlighted in patent literature and academic publications, underscoring the compound's commercial and scientific value.

From an SEO perspective, queries like "pyrimidine derivatives in drug discovery" and "CAS 413620-13-0 applications" are trending among researchers. This reflects the compound's alignment with broader industry shifts toward precision medicine and targeted therapies. Furthermore, its potential role in green chemistry initiatives—such as catalyst-free synthesis—resonates with the global push for sustainable chemical processes. These aspects make 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine a compelling subject for both scientific discourse and industrial innovation.

In conclusion, 2-(1-Methylhydrazino)-4,6-diphenylpyrimidine (CAS No. 413620-13-0) represents a cutting-edge intersection of chemical biology and materials science. Its multifaceted applications, coupled with its prominence in academic research and industrial pipelines, position it as a compound of enduring significance. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in shaping the future of therapeutic development and molecular design.

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